molecular formula C10H17Cl2N3S B6274017 [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride CAS No. 2060030-56-8

[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride

Cat. No.: B6274017
CAS No.: 2060030-56-8
M. Wt: 282.2
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Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride typically involves the reaction of thiomorpholine with pyridine derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, followed by purification steps to obtain the dihydrochloride salt .

Industrial Production Methods

Industrial production of this compound may involve high-throughput modular click chemistry, which allows for the efficient synthesis of complex molecules. This method is advantageous due to its scalability and ability to produce high-purity compounds .

Chemical Reactions Analysis

Types of Reactions

[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

Chemistry

In chemistry, [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .

Biology

In biological research, this compound is used to study enzyme inhibition and protein-ligand interactions. Its ability to form stable complexes with biological molecules makes it a valuable tool for understanding biochemical pathways .

Medicine

In medicine, this compound is investigated for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases .

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its versatility and reactivity make it suitable for various applications, including the manufacture of polymers and coatings .

Mechanism of Action

The mechanism of action of [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and influencing biochemical pathways. This interaction can lead to various biological effects, depending on the target and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

Uniqueness

What sets [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride apart from similar compounds is its unique combination of a thiomorpholine ring and a pyridine moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and development .

Properties

CAS No.

2060030-56-8

Molecular Formula

C10H17Cl2N3S

Molecular Weight

282.2

Purity

95

Origin of Product

United States

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